Cas no 1804878-77-0 (3-Chloro-5-fluoro-4-methylbenzenethiol)

3-Chloro-5-fluoro-4-methylbenzenethiol is a specialized aromatic thiol compound featuring a chloro, fluoro, and methyl substitution pattern on the benzene ring. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl) groups enhances its versatility in cross-coupling reactions and nucleophilic substitutions. The thiol functional group allows for further derivatization, enabling applications in ligand design and polymer chemistry. Its high purity and stability under controlled conditions ensure reliable performance in demanding synthetic processes.

3-Chloro-5-fluoro-4-methylbenzenethiol structure

1804878-77-0 structure

Product Name:3-Chloro-5-fluoro-4-methylbenzenethiol

CAS No:1804878-77-0

MF:C₇H₆ClFS

MW:176.638943195343

CID:4961112

Update Time:2025-05-27

3-Chloro-5-fluoro-4-methylbenzenethiol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-fluoro-4-methylthiophenol
- 3-chloro-5-fluoro-4-methylbenzenethiol
- 3-Chloro-5-fluoro-4-methylbenzenethiol
- Inchi： 1S/C7H6ClFS/c1-4-6(8)2-5(10)3-7(4)9/h2-3,10H,1H3
- InChI Key： YMSOSIKDXAGQGP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1C)F)S

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
XLogP3: 3.2
Topological Polar Surface Area: 1

3-Chloro-5-fluoro-4-methylbenzenethiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014005721-250mg	3-Chloro-5-fluoro-4-methylthiophenol	1804878-77-0	97%	250mg	470.40 USD	2021-06-22
Alichem	A014005721-500mg	3-Chloro-5-fluoro-4-methylthiophenol	1804878-77-0	97%	500mg	839.45 USD	2021-06-22
Alichem	A014005721-1g	3-Chloro-5-fluoro-4-methylthiophenol	1804878-77-0	97%	1g	1,460.20 USD	2021-06-22